Cas no 88846-94-0 (1H-Benzimidazole, 5-chloro-2-methyl-6-nitro-)

• Product Name: 1H-Benzimidazole, 5-chloro-2-methyl-6-nitro-
• CAS No: 88846-94-0
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 620741
• PubChem ID: 135753507
• Update Time: 2025-04-19

1H-Benzimidazole, 5-chloro-2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-chloro-2-methyl-6-nitro-
• 6-chloro-2-methyl-5-nitro-1H-benzimidazole
• SCHEMBL13544185
• AKOS000283160
• 5-Chloro-2-methyl-6-nitro-1H-benzimidazole
• DTXSID50560301
• 5-Chloro-2-methyl-6-nitro-1H-benzo[d]imidazole
• 88846-94-0

• Inchi： 1S/C8H6ClN3O2/c1-4-10-6-2-5(9)8(12(13)14)3-7(6)11-4/h2-3H,1H3,(H,10,11)
• InChI Key： PVDULBTYINRCFT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=C(C)N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.0148541g/mol
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.5Ų